Cas no 2172232-87-8 (5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid)

• Product Name: 5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid
• CAS No: 2172232-87-8
• Molecular Formula: C₁₀H₉BrN₂O₃
• Molecular Weight: 285.094061613083
• CID: 6369046
• PubChem ID: 165525067

5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid Properties

Names and Identifiers

• 5-bromo-2-(4-hydroxybut-2-yn-1-yl)aminopyridine-4-carboxylic acid
• 2172232-87-8
• EN300-1449824
• 5-bromo-2-[(4-hydroxybut-2-yn-1-yl)amino]pyridine-4-carboxylic acid

• InChIKey： MEZAQFYVRHRNOH-UHFFFAOYSA-N
• Inchi： 1S/C10H9BrN2O3/c11-8-6-13-9(5-7(8)10(15)16)12-3-1-2-4-14/h5-6,14H,3-4H2,(H,12,13)(H,15,16)
• SMILES： BrC1=CN=C(C=C1C(=O)O)NCC#CCO

Computed Properties

• Exact Mass: 283.97965g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 283.97965g/mol
• Heavy Atom Count: 16
• Complexity: 310
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols